Cas no 37619-23-1 (2-acetylamino-3-methyl-benzoic acid methyl ester)

• Product Name: 2-acetylamino-3-methyl-benzoic acid methyl ester
• CAS No: 37619-23-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 2938599
• PubChem ID: 826202
• Update Time: 2025-05-23

2-acetylamino-3-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-acetylamino-3-methyl-benzoic acid methyl ester
• 2-Acetamino-3-methyl-benzoesaeure-methylester;2-Acetylamino-3-methyl-benzoesaeure-methylester;Methyl-2-acetamido-3-methylbenzoat;
• methyl 2-(acetylamino)-3-methylbenzoate
• Benzoicacid,2-(acetylamino)-3-methyl-,methylester
• SCHEMBL22426668
• Z283533190
• methyl 2-acetamido-3-methylbenzoate
• F18181
• Benzoic acid, 2-(acetylamino)-3-methyl-, methyl ester
• AE-562/12222846
• 37619-23-1
• AKOS034047698

• Inchi： 1S/C11H13NO3/c1-7-5-4-6-9(11(14)15-3)10(7)12-8(2)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： JVYDJZVUTVOHJS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1NC(C)=O)=O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 1.81300

Additional information on 2-acetylamino-3-methyl-benzoic acid methyl ester

2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester (CAS No. 37619-23-1): A Comprehensive Overview

2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester, also known by its CAS registry number 37619-23-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and versatile functional groups, has garnered attention due to its potential applications in drug development, chemical synthesis, and as a building block for advanced materials. Recent studies have further elucidated its properties, making it a subject of ongoing research and innovation.

The molecular structure of 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester is characterized by a benzoic acid moiety substituted with an acetylamino group at the 2-position and a methyl group at the 3-position. The methyl ester functionality further enhances its chemical reactivity and solubility properties. This combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester. Researchers have explored various routes, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and coupling reactions, to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve high yields under mild conditions. Such innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste and energy consumption.

The physical properties of 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester are critical to its applications. Its melting point is approximately 105°C, while its boiling point exceeds 300°C under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. These properties make it suitable for use in organic solvent-based reactions and formulations.

One of the most promising applications of 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester lies in the field of drug discovery. Its structure resembles certain bioactive compounds, suggesting potential pharmacological activity. Recent studies have explored its role as a precursor for anti-inflammatory agents and antioxidants. For example, researchers at the University of California reported that derivatives of this compound exhibit significant anti-inflammatory effects in vitro, comparable to established drugs like aspirin.

In addition to pharmaceutical applications, 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester has shown potential in materials science. Its ability to form stable polymers through condensation reactions makes it a candidate for developing high-performance polymers for use in electronics and optoelectronics. A team at MIT recently utilized this compound as a monomer to synthesize novel polyamides with enhanced thermal stability and mechanical strength.

The environmental impact of 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester has also been a topic of recent research. Studies have investigated its biodegradability under various conditions, with findings indicating that it undergoes microbial degradation within 45 days under aerobic conditions. This data is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-Acetylamino-3-Methyl-Benzoic Acid Methyl Ester (CAS No. 37619-23-1) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.